Cas no 854494-45-4 (2,1-Benzisothiazole,4-bromo-)
2,1-Benzisothiazole,4-bromo- structure
Product Name:2,1-Benzisothiazole,4-bromo-
CAS No:854494-45-4
MF:C7H4BrNS
MW:214.082359313965
CID:717262
PubChem ID:53484539
Update Time:2024-03-01
2,1-Benzisothiazole,4-bromo- Chemical and Physical Properties
Names and Identifiers
-
- 2,1-Benzisothiazole,4-bromo-
- 4-bromo-2,1-benzothiazole
- 4-BROMOBENZO[C]ISOTHIAZOLE
- 4-Bromo-benzo[c]isothiazole
- 2,1-Benzisothiazole,4-bromo
- 2,1-Benzisothiazole, 4-bromo-
-
- Inchi: 1S/C7H4BrNS/c8-6-2-1-3-7-5(6)4-10-9-7/h1-4H
- InChI Key: AELWJALNBCCSLX-UHFFFAOYSA-N
- SMILES: N1=C2C(C(Br)=CC=C2)=CS1
Computed Properties
- Exact Mass: 212.92500
- Monoisotopic Mass: 212.925
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 131
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 41.1A^2
- XLogP3: 3
Experimental Properties
- PSA: 41.13000
- LogP: 3.05880
2,1-Benzisothiazole,4-bromo- Related Literature
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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